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Compound of Interest

Compound Name: ZINC LACTATE

Cat. No.: B1594389

For laboratory professionals, including researchers, scientists, and drug development experts,
ensuring a safe environment through the proper handling of chemicals is paramount. This
document provides essential, immediate safety and logistical information for the use of zinc
lactate, including detailed operational and disposal plans to foster a culture of safety and build
trust in laboratory practices.

Hazard Identification and Classification

Zinc lactate is classified with the following hazards:

Skin irritation (Category 2)[1][2]

Serious eye irritation (Category 2/2A)[1][2]

Specific target organ toxicity, single exposure (Category 3), may cause respiratory
irritation[1][2]

Harmful if swallowed (Acute toxicity - Oral, Category 4)[3][4][5]

Very toxic to aquatic life with long-lasting effects[3][4][5]

The signal word for zinc lactate is Warning.[1][2][3][5]
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Hazard Pictograms:

Pictogram

Description

GHSO07: Exclamation Mark

Indicates skin and eye irritation, respiratory

irritation, and may be harmful if swallowed.[1]

GHSO09: Environment

Indicates the substance is hazardous to the

aguatic environment.

Personal Protective Equipment (PPE)

To ensure the safe handling of zinc lactate, the following personal protective equipment is

required.[1][3][4]

PPE Category

Specific Requirements

Eye/Face Protection

Wear appropriate protective eyeglasses or
chemical safety goggles as described by OSHA.
[1] Tightly fitting safety goggles with side-shields
conforming to EN 166 (EU) or NIOSH (US) are
recommended.[3][4] A face shield may be

appropriate in some workplaces.[2]

Hand Protection

Wear compatible chemical-resistant gloves.[1]

Gloves must be inspected prior to use.[3]

Body Protection

Wear a laboratory coat, and close-toed footwear
at a minimum.[2] Wear compatible chemical-
resistant gloves and clothing to prevent skin
exposure.[1] Fire/flame resistant and impervious

clothing is also recommended.[3][4]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN
149 approved respirator if exposure limits are
exceeded or irritation is experienced.[1][3][4]
Ensure adequate ventilation, such as local
exhaust ventilation, to keep airborne

concentrations low.[2][6]
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Operational Plan for Handling Zinc Lactate

Adherence to a strict operational plan is crucial for minimizing risks associated with zinc
lactate.

1. Preparation and Engineering Controls:

o Work in a well-ventilated area.[1][6] Use process enclosures or local exhaust ventilation to
control airborne levels.[6]

o Ensure a safety shower and eyewash fountain are readily accessible.[1][2]
e Set up emergency exits and a designated risk-elimination area.[3]

2. Handling:

¢ Avoid contact with skin, eyes, and clothing.[1][6]

e Avoid ingestion and inhalation of dust.[1][6]

e Do not eat, drink, or smoke when using this product.[3][4]

» Use non-sparking tools to prevent fire from electrostatic discharge.[3]
e Wash hands thoroughly after handling.[1][6]

3. Storage:

e Store in a cool, dry, and well-ventilated place.[3][6]

» Keep the container tightly closed when not in use.[1][2][6]

o Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

[1][7]

The following diagram illustrates the standard workflow for handling zinc lactate:
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Workflow for Safe Handling of Zinc Lactate

Preparation & Engineering Controls
- Work in a well-ventilated area
- Ensure safety shower and eyewash are accessible

l

Don Personal Protective Equipment (PPE)
- Safety goggles
- Chemical-resistant gloves
- Lab coat

l

Handling Zinc Lactate
- Avoid contact and inhalation
- Use non-sparking tools
- No eating, drinking, or smoking

'

Storage
- Cool, dry, well-ventilated area
- Tightly closed container
- Away from incompatible materials

l

Decontamination & Waste Disposal
- Clean work area
- Dispose of waste according to protocol

Click to download full resolution via product page
Caption: Workflow for the safe handling of zinc lactate.

Disposal Plan

Proper disposal of zinc lactate and its containers is critical to prevent environmental
contamination and ensure regulatory compliance.
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Waste Zinc Lactate:

e Waste zinc lactate in pure form or in solutions with a concentration greater than 1 ppm must
be managed as Dangerous Waste.[7]

o Collect the waste in a sealable, compatible container.[7]

e The material can be disposed of by removal to a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.[3] Another option is to dissolve or mix the
material with a combustible solvent and burn it in a chemical incinerator equipped with an
afterburner and exhaust air.[1]

e Do not discharge into drains or sewer systems.[1][3]

Contaminated Packaging:

o Empty zinc lactate containers must be managed as Dangerous Waste.[7]

o Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning.[3]

 Alternatively, the packaging can be punctured to make it unusable for other purposes and
then disposed of in a sanitary landfill.[3]

Emergency Procedures

In the event of an accidental spill or exposure, follow these procedures immediately.

Spill Response:

Evacuate personnel to a safe area.[3]

Ensure adequate ventilation.[1][3]

Wear appropriate PPE, including a respirator if necessary.[1][3]

Prevent further leakage or spillage if it is safe to do so.[3][4]
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o Use appropriate tools to collect the spilled solid in a suitable, closed container for disposal.[3]

[7]
e Clean the contaminated area thoroughly.[1]
First Aid Measures:

« If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration and consult a doctor immediately.[3][4]

e In Case of Skin Contact: Take off contaminated clothing immediately. Wash off with soap and
plenty of water for at least 15 minutes. Consult a doctor.[1][3][4]

e In Case of Eye Contact: Rinse with pure water for at least 15 minutes, removing contact
lenses if present and easy to do. Continue rinsing. Consult a doctor.[1][3][4]

« |If Swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth
to an unconscious person. Call a doctor or Poison Control Center immediately.[3][4]

The following diagram outlines the emergency procedures for zinc lactate exposure:
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Caption: Emergency procedures for zinc lactate spills and exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: Personal Protective
Equipment and Handling Protocols for Zinc Lactate]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1594389#personal-protective-
equipment-for-handling-zinc-lactate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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